Cas no 2171691-53-3 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-iodo-2-methylphenyl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-iodo-2-methylphenyl)carbamoylbutanoic acid
• CAS No: 2171691-53-3
• MF: C₂₇H₂₅IN₂O₅
• MW: 584.402279615402
• CID: 6204069
• PubChem ID: 165805598
• Update Time: 2025-11-04

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-iodo-2-methylphenyl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-iodo-2-methylphenyl)carbamoylbutanoic acid
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(5-iodo-2-methylphenyl)carbamoyl]butanoic acid
• 2171691-53-3
• EN300-1498595

• Inchi： 1S/C27H25IN2O5/c1-16-10-11-17(28)14-24(16)29-26(33)23(12-13-25(31)32)30-27(34)35-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-11,14,22-23H,12-13,15H2,1H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： ALFHWJOOCGYVKK-UHFFFAOYSA-N
• SMILES： IC1C=CC(C)=C(C=1)NC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 584.08082g/mol
• Monoisotopic Mass: 584.08082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-iodo-2-methylphenyl)carbamoylbutanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-iodo-2-methylphenyl)carbamoylbutanoic Acid (CAS No. 2171691-53-3)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-iodo-2-methylphenyl)carbamoylbutanoic acid, with the CAS number 2171691-53-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation in drug discovery and therapeutic applications.

The molecular structure of this compound features a complex arrangement of functional groups, including a fluoren-9-yl moiety, a methoxycarbonyl group, an amino group, a carbamoyl group, and a 5-iodo-2-methylphenyl substituent. These components contribute to its unique chemical properties and potential biological interactions. The presence of the fluoren-9-yl group, in particular, has been associated with enhanced stability and bioavailability in various pharmaceutical compounds.

In recent years, there has been growing interest in the development of novel molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-iodo-2-methylphenyl)carbamoylbutanoic acid has emerged as a promising candidate due to its structural features and potential biological activities.

One of the most compelling aspects of this compound is its ability to interact with specific targets within cells. The methoxycarbonyl and carbamoyl groups are known to enhance binding affinity to certain enzymes and receptors, which is crucial for developing effective therapeutic agents. Additionally, the 5-iodo-2-methylphenyl substituent adds another layer of complexity to its interactions, potentially allowing for multiple modes of action.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to optimize the production process, making it more efficient and scalable. This is particularly important for pharmaceutical applications where large quantities of high-quality material are needed.

Evidence from recent studies suggests that derivatives of this compound may have significant therapeutic potential. For instance, research has indicated that modifications to the fluoren-9-yl moiety can enhance pharmacokinetic properties, leading to improved drug delivery and efficacy. Similarly, alterations to the amino and carbamoyl groups can fine-tune biological activity, making it more selective for specific disease targets.

The iodine atom in the 5-position of the phenyl ring is another critical feature that contributes to the compound's versatility. Iodine-containing compounds are known to exhibit unique metabolic pathways and interactions with biological systems. This makes them particularly interesting for developing drugs that require specific targeting or have distinct mechanisms of action.

In vitro studies have shown that this compound can modulate various cellular processes relevant to human health. For example, preliminary data suggest that it may inhibit the activity of certain enzymes involved in cancer cell proliferation. Furthermore, its ability to interact with receptors and transporters could make it useful for treating neurological disorders by crossing the blood-brain barrier more effectively.

The development of new pharmaceuticals often involves a multi-step process that includes preclinical testing followed by clinical trials. The compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-iodo-2-methylphenyl)carbamoylbutanoic acid, due to its promising characteristics, is being evaluated in various preclinical models to assess its safety and efficacy. These studies are crucial for determining whether it can progress to human clinical trials and eventually become a viable therapeutic option.

The role of computational chemistry and molecular modeling has been instrumental in understanding the potential interactions between this compound and biological targets. These tools allow researchers to predict how the molecule will behave within a cellular environment, providing valuable insights into its mechanism of action. Such simulations have helped identify key structural features that can be optimized for better therapeutic outcomes.

The future prospects for this compound are exciting, with ongoing research exploring new synthetic routes and potential applications. As our understanding of biological systems continues to evolve, so too does our ability to design molecules that can interact with them in precise ways. This compound represents an important step forward in this direction.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-iodo-2-methylphenyl)carbamoylbutanoic acid (CAS No. 2171691-53-3) is a multifaceted organic molecule with significant potential in pharmaceutical research. Its unique structure and functional groups make it an attractive candidate for further investigation into various therapeutic applications. As research continues to uncover new insights into its properties and interactions, this compound is poised to play an important role in the development of next-generation drugs.